Diclofenac diethylamine

Description

Diclofenac diethylamine is a nonsteroidal anti-inflammatory drug (NSAID) used to relieve pain and inflammation associated with musculoskeletal disorders, strains, sprains, arthritis, and lower back pain . It contains diclofenac, which works by blocking cyclo-oxygenase (COX) enzymes, reducing the production of prostaglandins and, consequently, reducing pain and inflammation at the injured site . Diclofenac diethylamine is available as a topical gel and is applied to the skin .

Diclofenac, the active component, is a phenylacetic acid derivative designed to inhibit cyclooxygenase (COX)-1 and -2, enzymes responsible for prostaglandin production, which contribute to pain and inflammation . The addition of two chlorine groups enhances its potency . Diclofenac can be administered through various routes, including oral, rectal, intramuscular injection, intravenous injection, topical application, and eye drops . It is also available in combination with misoprostol to protect the stomach .

Similar to diclofenac diethylamine, other NSAIDs like phenylbutazone, mefenamic acid, and indomethacin share a mechanism of action by inhibiting COX enzymes to reduce prostaglandin production, thus alleviating pain and inflammation . Topical application of diclofenac diethylamine allows the drug to penetrate the skin and reach the underlying tissues, providing localized relief for acute neck pain and other musculoskeletal conditions .

• CAS No.: 78213-16-8
• Product Name: Diclofenac diethylamine
• Molecular Formula: C18H22Cl2N2O2
• Molecular Weight: 369.3 g/mol
• IUPAC Name: 2-[2-(2,6-dichloroanilino)phenyl]acetic acid;N-ethylethanamine
• Standard InChI: InChI=1S/C14H11Cl2NO2.C4H11N/c15-10-5-3-6-11(16)14(10)17-12-7-2-1-4-9(12)8-13(18)19;1-3-5-4-2/h1-7,17H,8H2,(H,18,19);5H,3-4H2,1-2H3
• Standard InChIKey: ZQVZPANTCLRASL-UHFFFAOYSA-N
• SMILES: CCNCC.C1=CC=C(C(=C1)CC(=O)O)NC2=C(C=CC=C2Cl)Cl
• Canonical SMILES: CCNCC.C1=CC=C(C(=C1)CC(=O)O)NC2=C(C=CC=C2Cl)Cl
• Appearance: White to slightly yellowish crystalline powder
• Purity: > 95%
• Synonyms: 2-[2-(2,6-Dichloroanilino)phenyl]acetic acid diethylamine salt
• PubChem Compound: 115087
• Last Modified: Aug 15 2023